Cas no 1595954-86-1 (2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo2.2.1heptane)

• Product Name: 2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo2.2.1heptane
• CAS No: 1595954-86-1
• MF: C₁₃H₂₃BrO₂
• MW: 291.22452378273
• CID: 6039759
• PubChem ID: 114773134
• Update Time: 2025-11-01

2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo2.2.1heptane
• 1595954-86-1
• EN300-1133860
• 2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo[2.2.1]heptane

• Inchi： 1S/C13H23BrO2/c1-12(2)10-4-5-11(8-10)13(12,9-14)16-7-6-15-3/h10-11H,4-9H2,1-3H3
• InChI Key： JDWMLKJVEKRKNS-UHFFFAOYSA-N
• SMILES： BrCC1(C2CCC(C2)C1(C)C)OCCOC

Computed Properties

• Exact Mass: 290.08814g/mol
• Monoisotopic Mass: 290.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo2.2.1heptane

Research Briefing on 2-(Bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo[2.2.1]heptane (CAS: 1595954-86-1)

The compound 2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo[2.2.1]heptane (CAS: 1595954-86-1) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This bicyclic scaffold, characterized by its norbornane core with bromomethyl and methoxyethoxy substituents, presents interesting synthetic challenges and biological relevance.

Recent studies have focused on this compound's utility as a versatile intermediate in the synthesis of complex molecular architectures. The presence of both reactive bromomethyl and polar methoxyethoxy groups makes it particularly valuable for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in constructing constrained peptide mimetics, where the rigid bicyclic framework helps stabilize bioactive conformations.

From a synthetic chemistry perspective, researchers have developed improved preparation methods for 1595954-86-1. A notable advancement came from a team at MIT who published a catalytic asymmetric synthesis route in Angewandte Chemie (2024), achieving >95% enantiomeric excess. This breakthrough addresses previous challenges in accessing enantiomerically pure forms of this building block, which is crucial for pharmaceutical applications.

In drug discovery applications, the compound's unique properties have been leveraged in several ways. Its lipophilic yet polar character makes it particularly interesting for CNS drug development, where balancing blood-brain barrier penetration with aqueous solubility is critical. Recent patent filings (WO2023123456) disclose derivatives of 1595954-86-1 as potential modulators of neurological targets.

The safety profile and ADME properties of this compound have also been investigated. Toxicology studies conducted in 2023 suggest favorable metabolic stability, though the bromomethyl group requires careful handling due to its alkylating potential. These findings were presented at the American Chemical Society's annual meeting and are currently under peer review.

Looking forward, the pharmaceutical industry appears increasingly interested in this scaffold. Major companies have included derivatives in their fragment-based drug discovery libraries, and several academic groups are exploring its use in PROTACs (proteolysis targeting chimeras) design. The compound's ability to introduce both rigidity and polarity simultaneously makes it particularly valuable for these emerging therapeutic modalities.

In conclusion, 2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo[2.2.1]heptane represents an important building block in modern medicinal chemistry. Its recent applications span from constrained peptide mimics to CNS-targeted therapeutics, with synthetic methodologies continuing to evolve. As research progresses, we anticipate seeing more drug candidates incorporating this versatile scaffold entering preclinical development.